Cas no 136167-36-7 (Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]-)

• Product Name: Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]-
• CAS No: 136167-36-7
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 1244810
• Update Time: 2024-08-04

Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]-

• Inchi： 1S/C10H11N3O2/c14-5-6-15-10-3-1-9(2-4-10)13-8-11-7-12-13/h1-4,7-8,14H,5-6H2
• InChI Key： WOHUTBWJOQEMHZ-UHFFFAOYSA-N
• SMILES： C(O)COC1=CC=C(N2C=NC=N2)C=C1

Computed Properties

• Exact Mass: 205.08523

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 418.9±51.0 °C(Predicted)
• PSA: 60.17
• pka: 14.18±0.10(Predicted)